Cas no 87555-79-1 (2-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-1,3-dimethyl-)
87555-79-1 structure
Product Name:2-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-1,3-dimethyl-
CAS No:87555-79-1
MF:C13H16O2
MW:204.264944076538
CID:655179
PubChem ID:13126294
Update Time:2025-04-19
2-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-1,3-dimethyl-
- 1,3-dimethyl-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
- DTXSID30520004
- 87555-79-1
-
- Inchi: 1S/C13H16O2/c1-8-7-10-5-3-4-6-11(10)9(2)12(8)13(14)15/h7H,3-6H2,1-2H3,(H,14,15)
- InChI Key: CROSVIGEQSHSAL-UHFFFAOYSA-N
- SMILES: OC(C1C(C)=CC2CCCCC=2C=1C)=O
Computed Properties
- Exact Mass: 204.115029749g/mol
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3Ų
2-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-1,3-dimethyl- Related Literature
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
87555-79-1 (2-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-1,3-dimethyl-) Related Products
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